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Compound of Interest

Compound Name: Heptyl chloroacetate

Cat. No.: B14681878 Get Quote

An In-depth Technical Guide to the Safety and Handling of Heptyl Chloroacetate

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Heptyl Chloroacetate (CAS 34589-

22-5) is not readily available in the public domain. This guide has been compiled by

synthesizing information from various sources on heptyl chloroacetate, its chemical

precursors (chloroacetic acid and heptan-1-ol), and a structurally similar isomer, heptan-2-yl 2-

chloroacetate. Therefore, some of the data, particularly regarding GHS classifications and

toxicity, are inferred and should be treated with caution. This document is intended for

informational purposes for researchers, scientists, and drug development professionals and

should not replace a formal risk assessment or a manufacturer-supplied SDS.

Chemical Identification
Heptyl chloroacetate is the ester of heptan-1-ol and chloroacetic acid.
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Identifier Value

Chemical Name heptyl 2-chloroacetate

CAS Number 34589-22-5[1][2][3]

Molecular Formula C9H17ClO2[1][3]

Molecular Weight 192.68 g/mol [1][3]

Synonyms
Chloroacetic acid, heptyl ester; 1-Heptanol,

chloroacetate[1]

Hazard Identification and Classification
A definitive GHS classification for heptyl chloroacetate is not available. The following

classification is inferred from the hazardous properties of its structural isomer, heptan-2-yl 2-

chloroacetate, and its precursors, chloroacetic acid and chloroacetyl chloride.

Inferred GHS Hazard Statements:

H302: Harmful if swallowed. (Based on heptan-2-yl 2-chloroacetate)[4]

H310: Fatal in contact with skin. (Based on heptan-2-yl 2-chloroacetate)[4]

H315: Causes skin irritation. (Based on heptan-2-yl 2-chloroacetate)[4]

H318: Causes serious eye damage. (Based on heptan-2-yl 2-chloroacetate)[4]

Potential Additional Hazards (based on precursors):

Corrosive Effects: Chloroacetic acid and chloroacetyl chloride are corrosive and can cause

severe skin burns and eye damage.[5] It is prudent to assume heptyl chloroacetate may

also have corrosive properties.

Toxicity: Chloroacetic acid is toxic if swallowed, in contact with skin, or if inhaled.[5]

Physical and Chemical Properties
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Specific experimental data for heptyl chloroacetate is limited. The following table includes

available data and comparisons with the related, non-chlorinated ester, heptyl acetate.

Property Value Source/Comparison

Physical State Liquid (inferred) [6]

Boiling Point Not available Heptyl acetate: 192.5 °C[7]

Flash Point Not available
Heptyl acetate: 154 °F (67.8

°C)[7]

Reactivity
No rapid reaction with air or

water.[8]

Esters can react with acids to

liberate heat. Strong oxidizing

acids may cause a vigorous

exothermic reaction. Heat is

also generated by the

interaction of esters with

caustic solutions.[8]

Toxicology and Health Effects
Quantitative toxicity data for heptyl chloroacetate is not available. The information below is

based on related compounds and should be used for preliminary assessment only.

Toxicity Metric Value Related Compound

LD50 Oral (Rat) > 5,000 mg/kg Heptyl acetate[9]

LD50 Dermal (Rabbit) > 5,000 mg/kg Heptyl acetate[9]

Note: The presence of the chloro- group in heptyl chloroacetate is expected to significantly

increase its toxicity compared to heptyl acetate. Chloroacetic acid, a precursor, is highly toxic.

Safety and Handling Precautions
Given the potential for high toxicity and corrosivity, stringent safety measures are essential

when handling heptyl chloroacetate.
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Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield.[8][9]

Skin Protection:

Wear a chemical-resistant lab coat.[6]

Use compatible chemical-resistant gloves (e.g., nitrile gloves).[6][9]

Dispose of contaminated gloves according to hazardous waste regulations.[6]

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[6]

Engineering Controls
Work in a well-ventilated area, with a preference for a chemical fume hood.[6][9]

Handling Procedures
Avoid all contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.[9]

Store in a cool, dry, and well-ventilated area away from oxidizing agents.[6][9]

Keep containers tightly closed when not in use.

Emergency Procedures
First-Aid Measures

Skin Contact: Immediately wash the affected area with soap and plenty of water. Seek

immediate medical attention.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[7]
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, or dry chemical

powder.[7][8]

Unsuitable Extinguishing Media: Water may be ineffective.[7][8]

Specific Hazards: When heated to decomposition, it may emit acrid smoke and fumes.[8]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area and ensure adequate ventilation.

Shut off all sources of ignition.[8]

Environmental Precautions: Prevent the chemical from entering drains, surface water, or

groundwater.[10]

Containment and Cleaning: Absorb the spill with an inert, non-combustible material (e.g.,

sand, earth). Collect the absorbed material into a suitable, labeled container for hazardous

waste disposal.[10]

Experimental Protocols
Detailed experimental protocols involving heptyl chloroacetate are not available in the

searched literature. Researchers should develop their own standard operating procedures

based on the safety information provided in this guide and a thorough risk assessment.

Visualized Safety Workflow
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The following diagram illustrates the logical workflow for the safe handling of heptyl
chloroacetate.

Heptyl Chloroacetate Handling Workflow

Start: Handling Heptyl Chloroacetate

Conduct Risk Assessment

Wear Appropriate PPE:
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Use Engineering Controls:
- Chemical Fume Hood

Safe Handling:
- Avoid contact

- Keep away from ignition sources

Proper Storage:
- Cool, dry, well-ventilated area

- Tightly sealed container

Spill or Exposure Occurs

Potential Incident

Potential Incident

End of Procedure

Administer First Aid
(See Section 6.1)

Exposure

In Case of Fire
(See Section 6.2)

Fire

Accidental Release
(See Section 6.3)

Spill

Seek Immediate Medical AttentionDispose of Waste Properly
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Heptyl Chloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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